Cas no 885461-65-4 (2-2,4,5-trioxo-3-(prop-2-en-1-yl)imidazolidin-1-ylacetic acid)

• Product Name: 2-2,4,5-trioxo-3-(prop-2-en-1-yl)imidazolidin-1-ylacetic acid
• CAS No: 885461-65-4
• MF: C₈H₈N₂O₅
• MW: 212.15952205658
• CID: 3107983
• PubChem ID: 4961938
• Update Time: 2025-07-01

2-2,4,5-trioxo-3-(prop-2-en-1-yl)imidazolidin-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• (3-allyl-2,4,5-trioxoimidazolidin-1-yl)acetic acid
• 2-2,4,5-trioxo-3-(prop-2-en-1-yl)imidazolidin-1-ylacetic acid
• Z119989968
• EN300-12500
• AKOS000122768
• [2,4,5-TRIOXO-3-(PROP-2-EN-1-YL)IMIDAZOLIDIN-1-YL]ACETIC ACID
• 2-(2,4,5-trioxo-3-prop-2-enylimidazolidin-1-yl)acetic acid
• 2-[2,4,5-trioxo-3-(prop-2-en-1-yl)imidazolidin-1-yl]acetic acid
• 2-[2,4,5-trioxo-3-(prop-2-en-1-yl)imidazolidin-1-yl]aceticacid
• D86011
• 885461-65-4

• Inchi： 1S/C8H8N2O5/c1-2-3-9-6(13)7(14)10(8(9)15)4-5(11)12/h2H,1,3-4H2,(H,11,12)
• InChI Key： XABBHYHQTYQXIQ-UHFFFAOYSA-N
• SMILES： O=C1N(CC=C)C(C(N1CC(=O)O)=O)=O

Computed Properties

• Exact Mass: 212.04332136Da
• Monoisotopic Mass: 212.04332136Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 95Ų

Additional information on 2-2,4,5-trioxo-3-(prop-2-en-1-yl)imidazolidin-1-ylacetic acid

Introduction to 2-(2,4,5-Trioxo-3-(prop-2-en-1-yl)imidazolidin-1-yl)acetic Acid (CAS No. 885461-65-4)

2-(2,4,5-Trioxo-3-(prop-2-en-1-yl)imidazolidin-1-yl)acetic acid, with the CAS number 885461-65-4, is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in drug development and biological research. This compound belongs to the class of imidazolidine derivatives and is characterized by its distinctive trioxo and propenyl functionalities. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of this compound.

The chemical structure of 2-(2,4,5-trioxo-3-(prop-2-en-1-yl)imidazolidin-1-yl)acetic acid is highly intricate. It consists of an imidazolidine ring with three oxo groups (trioxo) and a propenyl substituent attached to the nitrogen atom. The acetic acid moiety is linked to the imidazolidine ring through a carbon atom. This structure confers the compound with unique chemical properties and reactivity patterns that make it a valuable candidate for various chemical and biological studies.

The synthesis of 2-(2,4,5-trioxo-3-(prop-2-en-1-yl)imidazolidin-1-yl)acetic acid has been reported in several scientific publications. One common method involves the reaction of a suitable imidazolidine precursor with an acetylene derivative under specific conditions. The trioxo functionality can be introduced through oxidative reactions or by using pre-functionalized starting materials. The propenyl group can be incorporated via alkylation or addition reactions. These synthetic routes are often optimized to achieve high yields and purity levels, making the compound readily available for further research and development.

In terms of biological activities, 2-(2,4,5-trioxo-3-(prop-2-en-1-yl)imidazolidin-1-yl)acetic acid has shown promising results in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been found to exhibit inhibitory effects on certain kinases and proteases, which are key targets in the treatment of diseases such as cancer and inflammatory disorders. The compound's ability to modulate these enzymes suggests its potential as a lead molecule for drug discovery efforts.

Beyond enzyme inhibition, 2-(2,4,5-trioxo-3-(prop-2-en-1-yl)imidazolidin-1-yl)acetic acid has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This anti-inflammatory activity is particularly relevant given the increasing focus on developing new therapies for chronic inflammatory conditions like rheumatoid arthritis and Crohn's disease.

The potential therapeutic applications of 2-(2,4,5-trioxo-3-(prop-2-en-1-yl)imidazolidin-1-yl)acetic acid are not limited to enzyme inhibition and anti-inflammatory effects. Recent research has also explored its role in modulating cellular signaling pathways. For example, it has been shown to affect the activity of certain transcription factors involved in gene expression regulation. This property could be leveraged to develop new treatments for diseases characterized by aberrant gene expression patterns.

Clinical trials involving compounds with similar structures have provided valuable insights into their safety and efficacy profiles. While specific clinical data on 2-(2,4,5-trioxo-3-(prop-2-en-1-yl)imidazolidin-1-yl)acetic acid are still limited, preclinical studies have indicated that it exhibits favorable pharmacokinetic properties such as good solubility and stability. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues in vivo.

In conclusion, 2-(2,4,5-trioxo-3-(propenyl)imidazolidin-l-yi)-acetic acid (CAS No. 885461-l6-l) is a multifunctional compound with significant potential in both basic research and drug development. Its unique chemical structure and diverse biological activities make it an intriguing candidate for further investigation. As research in this area continues to advance, it is likely that new applications and therapeutic uses will be discovered, contributing to the ongoing efforts to improve human health and well-being.